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Compound of Interest

Compound Name: EN219

Cat. No.: B2610871

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biophysical properties of
EN219, a covalent inhibitor of the E3 ubiquitin ligase RNF114. This document details the
mechanism of action, key quantitative data, experimental methodologies, and relevant
signaling pathways to support further research and drug development efforts.

Core Biophysical Properties of EN219

EN219 is a synthetic, cysteine-reactive chloroacetamide ligand that functions as a covalent
inhibitor of RNF114. It selectively targets the N-terminal cysteine residue (C8) of RNF114,
thereby modulating its E3 ligase activity. The primary known downstream effect of EN219 is the
inhibition of RNF114-mediated ubiquitination and subsequent degradation of the tumor
suppressor protein p21.

Quantitative Data Summary

While comprehensive biophysical data for EN219 is not extensively available in the public
domain, the following table summarizes the key reported value. Further characterization is
required to fully elucidate its kinetic and thermodynamic profile.
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Thermodynamic Isothermal i
o would define the
Parameters (AG,  Not Reported Titration Human RNF114 o
) energetic drivers
AH, -TAS) Calorimetry (ITC)

of the binding
interaction.

Signaling Pathways

EN219 primarily impacts the RNF114-p21 signaling axis, which is a critical regulator of cell

cycle progression. Additionally, RNF114 has been implicated in the NF-kB signaling pathway.
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Prepare reaction mix:
RNF114, E1, E2, FLAG-Ub
(and p21 if applicable)

!

Add EN219 or DMSO

!

Pre-incubate 30 min
at 30°C

Initiate with ATP

Incubate 60-90 min
at 37°C

Stop with sample buffer
and boil
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Biophysical
Properties of EN219]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2610871#biophysical-properties-of-en219]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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